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Introduction

For researchers, scientists, and professionals in drug development, the accurate visualization
of macromolecular complexes is paramount. The Protein Data Bank (PDB) often archives
crystallographic data as an asymmetric unit, which may not represent the complete, biologically
functional assembly. PyMOL, a powerful molecular visualization system, offers several
methods to generate these biological assemblies. This application note provides detailed
protocols for the most common methods, a comparison of their performance, and
troubleshooting guidance.

Understanding the correct quaternary structure of a protein is crucial for studying protein-
protein interactions, elucidating enzymatic mechanisms, and designing targeted therapeutics.
The methods described herein provide a robust toolkit for generating accurate biological
assemblies within the PyMOL environment.

Methods for Generating Biological Assemblies

There are three primary methods for generating biological assemblies in PyMOL, each suited
to different scenarios. The choice of method depends on the format of the input file and the
availability of biological assembly information within the file.

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15981276#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15981276?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

A decision-making workflow for selecting the appropriate method is presented below:

© 2026 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15981276?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Start: Need Biological Assembly

What is the file format?

PDB mmCIF

Use 'fetch' with 'type=pdb1'

(R COIRE SRIIEIENLIIELIEN - USe ‘set assembly, 1* then ‘load*

Does the PDB file contain
REMARK 350 records?

Yes No

Use a script (e.g., quat.py) Generate symmetry mates with 'symexp'

End: Biological Assembly @
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QPDB file with REMARK 350

Download quat.py script

Load PDB file into PyMOL

Run the script in PyMOL
(e.g., run /path/to/quat.py)

Execute the 'quat' command
(e.g., quat pdb_object)

@ological Assembly Ge@

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Generating Biological Assemblies in PyMOL: An
Application Note]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15981276/docs#generating-biological-assemblies-in-
pymol-an-application-note]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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